HS: 2933399011. picolinonitrile. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tarrif:6.5%. general tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P815841-2.5kg |
2-Pyridinecarbonitrile |
100-70-9 | 98% | 2.5kg |
1,288.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | C94602-100G |
pyridine-2-carbonitrile |
100-70-9 | 100g |
¥350.22 | 2023-11-14 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | C94602-5G |
pyridine-2-carbonitrile |
100-70-9 | 5g |
¥319.48 | 2023-11-14 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | C94602-500G |
pyridine-2-carbonitrile |
100-70-9 | 500g |
¥1098.12 | 2023-11-14 | ||
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0461510343- 25g |
pyridine-2-carbonitrile |
100-70-9 | 98% | 25g |
¥ 61.2 | 2021-05-18 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0461510335- 100g |
pyridine-2-carbonitrile |
100-70-9 | 98% | 100g |
¥ 179.1 | 2021-05-18 | |
| Matrix Scientific | 119593-25g |
Picolinonitrile, 98% |
100-70-9 | 98% | 25g |
$13.00 | 2023-09-07 | |
| Matrix Scientific | 119593-100g |
Picolinonitrile, 98% |
100-70-9 | 98% | 100g |
$38.00 | 2023-09-07 | |
| Matrix Scientific | 119593-500g |
Picolinonitrile, 98% |
100-70-9 | 98% | 500g |
$145.00 | 2023-09-07 | |
| Chemenu | CM179022-500g |
Picolinonitrile |
100-70-9 | 98% | 500g |
$153 | 2021-08-05 |
Audited Supplier
Audited Supplier
Audited Supplier
Pyridine-2-carbonitrile, also known as 2-cyanopyridine, is a fundamental organic compound with the chemical formula C₅H₄N₂. This heterocyclic aromatic derivative holds significant importance in the field of pharmaceuticals, agrochemicals, and material science due to its versatile reactivity and structural properties. With a CAS number of 100-70-9, it is widely recognized for its role as a key intermediate in the synthesis of various bioactive molecules.
The compound's structure consists of a pyridine ring substituted with a nitrile group at the 2-position. This arrangement imparts unique electronic and steric characteristics, making it an attractive building block for medicinal chemists and synthetic organic chemists. The nitrile functionality is particularly noteworthy, as it can undergo a variety of transformations, including hydrolysis to carboxylic acids, reduction to amines, and condensation reactions, thereby enabling the construction of complex molecular architectures.
In recent years, pyridine-2-carbonitrile has garnered attention for its applications in drug discovery and development. Its incorporation into pharmacophores has been shown to enhance binding affinity and selectivity in target proteins. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The presence of the nitrile group allows for fine-tuning of physicochemical properties such as solubility and metabolic stability, which are essential factors in drug design.
Moreover, advancements in synthetic methodologies have expanded the scope of 2-cyanopyridine applications. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the introduction of aryl or heteroaryl groups at various positions of the pyridine ring. These reactions are pivotal in constructing biaryl structures that are prevalent in many bioactive compounds. Additionally, palladium-catalyzed hydrogenation of the nitrile group has provided access to valuable amine derivatives with enhanced pharmacological potential.
The role of pyridine-2-carbonitrile extends beyond pharmaceuticals into the realm of agrochemicals. Its derivatives have been explored as intermediates for herbicides and fungicides due to their ability to interact with biological targets in plants. Recent research has highlighted its incorporation into systemic pesticides that exhibit improved efficacy and environmental safety profiles. This underscores the compound's significance as a cornerstone in sustainable agricultural practices.
In material science, 2-cyanopyridine has found applications in the synthesis of advanced materials such as liquid crystals and organic semiconductors. The conjugated system of the pyridine ring, combined with the electron-withdrawing nature of the nitrile group, makes it an ideal candidate for designing molecules with tailored electronic properties. These materials are integral to next-generation electronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells.
The industrial production of pyridine-2-carbonitrile (CAS No. 100-70-9) typically involves cyanation reactions on pyridine or its derivatives under controlled conditions. Modern processes emphasize green chemistry principles by minimizing waste and utilizing catalytic systems that enhance yield and selectivity. Such innovations align with global efforts to promote sustainable chemical manufacturing practices.
Ongoing research continues to uncover new applications for this versatile compound. Innovations in computational chemistry have facilitated virtual screening campaigns aimed at identifying novel derivatives with enhanced biological activity. These efforts are complemented by experimental studies that explore novel synthetic routes and functionalization strategies.
In conclusion, pyridine-2-carbonitrile represents a cornerstone molecule in modern chemical synthesis. Its broad utility across pharmaceuticals, agrochemicals, and material science underscores its importance as a synthetic intermediate. As research progresses, new applications and methodologies will undoubtedly emerge, further solidifying its role as a key player in scientific innovation.
